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Compound of Interest

Compound Name: 3-Chloro-1,2-benzisoxazole

Cat. No.: B094866 Get Quote

Essential Safety and Handling Guide for 3-
Chloro-1,2-benzisoxazole
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling 3-Chloro-1,2-benzisoxazole (CAS No. 16263-52-8) in a laboratory

setting. It is intended for researchers, scientists, and professionals in drug development to

ensure safe handling and minimize exposure risks.

Hazard Identification and Personal Protective
Equipment (PPE)
3-Chloro-1,2-benzisoxazole is classified as a skin irritant and may cause respiratory irritation.

[1] Proper selection and use of PPE are critical to prevent exposure.
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PPE Category Specification Purpose

Hand Protection

Chemical-resistant gloves

(e.g., Nitrile, Neoprene)

inspected before use.

To prevent skin contact and

irritation.

Eye Protection

Safety glasses with side-

shields or chemical safety

goggles.

To protect eyes from splashes

or dust.

Skin and Body Laboratory coat.
To protect skin and personal

clothing from contamination.

Respiratory

Use in a well-ventilated area or

under a chemical fume hood. A

NIOSH-approved respirator

may be required for high

concentrations or spills.

To prevent inhalation and

respiratory tract irritation.
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Hazard Assessment

PPE Selection

Verification

Identify Chemical:
3-Chloro-1,2-benzisoxazole

Review Safety Data Sheet (SDS)

Hazards Identified:
- Skin Irritant

- Respiratory Irritant

Eye Protection:
Safety Goggles

Prevents
Eye Contact

Hand Protection:
Chemical-Resistant Gloves

Prevents
Skin Contact

Body Protection:
Lab Coat

Protects
Clothing/Skin

Respiratory Protection:
Fume Hood / Respirator

Prevents
Inhalation

Proper Donning
& Doffing

Inspect PPE
Before Use
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Operational Plan for Safe Handling
Adherence to a strict operational protocol is essential for minimizing the risk of exposure when

working with 3-Chloro-1,2-benzisoxazole.

Step-by-Step Handling Procedure:

Preparation:

Ensure a chemical fume hood is operational and available.

Verify that an emergency eyewash station and safety shower are accessible.

Gather all necessary PPE and inspect it for integrity.

Prepare all necessary equipment and reagents before handling the chemical.

Handling:

Conduct all work with 3-Chloro-1,2-benzisoxazole within a certified chemical fume hood.

Wear all required PPE, including a lab coat, safety goggles, and chemical-resistant gloves.

[2][3]

Avoid the formation of dust and aerosols.[4]

Wash hands thoroughly after handling, even if gloves were worn.[2][4]

Storage:

Store 3-Chloro-1,2-benzisoxazole in a tightly closed container in a dry, cool, and well-

ventilated area.[2][3]

Keep it away from incompatible materials such as strong oxidizing agents.

Emergency and Disposal Plan
Proper procedures for managing spills and disposing of waste are crucial for laboratory and

environmental safety.
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Spill Response Protocol:

Evacuate: Immediately evacuate the affected area in case of a significant spill.

Ventilate: Ensure the area is well-ventilated, if safe to do so.

Contain: For small spills, use an inert absorbent material (e.g., sand, vermiculite) to contain

the substance.[5]

Collect: Carefully sweep or scoop up the absorbed material into a suitable, sealed container

for disposal.[3][4]

Decontaminate: Clean the spill area thoroughly with an appropriate solvent, followed by soap

and water.

Dispose: Dispose of the contaminated materials as hazardous waste.[5]
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Waste Disposal Plan:
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Waste Segregation: All materials contaminated with 3-Chloro-1,2-benzisoxazole, including

unused product, contaminated labware, and PPE, must be treated as hazardous waste.[5]

Containerization: Collect waste in clearly labeled, sealed, and chemically resistant

containers.[4][5]

Labeling: Label waste containers with "Hazardous Waste," the full chemical name "3-Chloro-
1,2-benzisoxazole," and the associated hazards.[5]

Disposal: Dispose of the hazardous waste through a licensed environmental disposal

company, following all local, state, and federal regulations.[3][4] Do not dispose of it down

the drain or in regular trash.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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